Cas no 1261958-00-2 (3-(4-Chloro-2-methylphenyl)phenol)

3-(4-Chloro-2-methylphenyl)phenol is a chlorinated aromatic compound featuring a phenolic hydroxyl group and a methyl-substituted phenyl ring. Its molecular structure, combining chloro and methyl substituents, enhances its stability and reactivity, making it useful as an intermediate in organic synthesis. The compound exhibits potential applications in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to undergo further functionalization. Its distinct substitution pattern may also contribute to selective binding or catalytic properties in certain reactions. Careful handling is advised due to its phenolic nature, requiring appropriate safety measures during storage and use. Analytical methods such as HPLC or GC-MS are typically employed for purity assessment.

3-(4-Chloro-2-methylphenyl)phenol structure

1261958-00-2 structure

Product Name:3-(4-Chloro-2-methylphenyl)phenol

CAS No:1261958-00-2

MF:C₁₃H₁₁ClO

MW:218.678842782974

MDL:MFCD18312879

CID:2766030

PubChem ID:53218594

Update Time:2025-10-28

3-(4-Chloro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID00683514
- MFCD18312879
- 1261958-00-2
- 3-(4-CHLORO-2-METHYLPHENYL)PHENOL
- 3-(4-Chloro-2-methylphenyl)phenol, 95%
- 4'-Chloro-2'-methyl[1,1'-biphenyl]-3-ol
- 3-(4-Chloro-2-methylphenyl)phenol
- MDL： MFCD18312879
- Inchi： 1S/C13H11ClO/c1-9-7-11(14)5-6-13(9)10-3-2-4-12(15)8-10/h2-8,15H,1H3
- InChI Key： MCFVKHMJSKJYLT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)C1C=CC=C(C=1)O

Computed Properties

Exact Mass: 218.0498427Da
Monoisotopic Mass: 218.0498427Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 20.2Å²

3-(4-Chloro-2-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318824-5 g	3-(4-Chloro-2-methylphenyl)phenol, 95%; .	1261958-00-2	95%	5g	€1159.00	2023-04-26
abcr	AB318824-5g	3-(4-Chloro-2-methylphenyl)phenol, 95%; .	1261958-00-2	95%	5g	€1159.00	2025-04-21

3-(4-Chloro-2-methylphenyl)phenol Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Chloro-2-methylphenyl)phenol

3-(4-Chloro-2-methylphenyl)phenol: A Comprehensive Overview

3-(4-Chloro-2-methylphenyl)phenol, also known by its CAS number 1261958-00-2, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to serve as a building block for complex molecular architectures.

The chemical structure of 3-(4-Chloro-2-methylphenyl)phenol consists of a phenolic group attached to a substituted aromatic ring. The presence of a chlorine atom at the para position and a methyl group at the ortho position imparts distinct electronic and steric properties to the molecule. These features make it highly reactive in various synthetic transformations, enabling the formation of diverse derivatives with tailored functionalities.

Recent research has focused on the synthesis and characterization of 3-(4-Chloro-2-methylphenyl)phenol derivatives. For instance, studies have demonstrated their potential as inhibitors of key enzymes involved in neurodegenerative diseases. The phenolic group, being an excellent hydrogen bond donor, plays a critical role in these interactions, making the compound a promising candidate for drug discovery.

In addition to its biological applications, CAS 1261958-00-2 has been explored for its role in materials science. Researchers have utilized this compound as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo various polymerization reactions under mild conditions has opened new avenues for developing high-performance materials with applications in electronics and energy storage.

The synthesis of 3-(4-Chloro-2-methylphenyl)phenol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and better-quality products. These improvements are crucial for scaling up production to meet the growing demand from various industries.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity profiles of CAS 1261958-00-2. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and ensure sustainable use.

The versatility of 3-(4-Chloro-2-methylphenyl)phenol lies in its ability to participate in a wide range of chemical reactions. From nucleophilic aromatic substitutions to coupling reactions, this compound serves as a valuable intermediate in organic synthesis. Its compatibility with modern synthetic techniques makes it an indispensable tool for chemists working across different disciplines.

In conclusion, CAS 1261958-00-2, or 3-(4-Chloro-2-methylphenyl)phenol, stands out as a multifaceted compound with immense potential across various scientific domains. Ongoing research continues to uncover new applications and improve existing ones, solidifying its position as a key player in contemporary chemistry.